Cas no 878066-36-5 (2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-phenylacetamide
• CAS No: 878066-36-5
• MF: C₁₃H₁₁N₅O₂S
• MW: 301.323740243912
• CID: 6218389
• Update Time: 2025-08-05

2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-phenylacetamide
• Acetamide, 2-[(4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio]-N-phenyl-

• Inchi： 1S/C13H11N5O2S/c19-10(15-8-4-2-1-3-5-8)7-21-13-16-11-9(6-14-18-11)12(20)17-13/h1-6H,7H2,(H,15,19)(H2,14,16,17,18,20)
• InChI Key： PNAFPQXRNDJUPV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1NC(=O)C2C=NNC=2N=1

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: 10?+-.0.20(Predicted)

Additional information on 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-phenylacetamide

2-({4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-6-Yl}Sulfanyl)-N-Phenylacetamide: A Comprehensive Overview

The compound with CAS No 878066-36-5, known as 2-({4-Oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-phenylacetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine ring system fused with a sulfanyl group and an N-phenylacetamide moiety. The pyrazolo[3,4-d]pyrimidine core is a heterocyclic structure that has been extensively studied for its potential in drug design. The sulfanyl group (-S-) acts as a key functional group that contributes to the molecule's stability and bioavailability. The N-phenylacetamide portion introduces additional aromaticity and hydrogen bonding capabilities, further enhancing the compound's pharmacological profile.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only improve yield but also ensure the scalability of the synthesis for potential large-scale production.

The biological activity of 2-({4-Oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-phenylacetamide has been extensively investigated in preclinical studies. It has demonstrated potent anti-cancer properties by targeting key oncogenic pathways. For instance, studies have shown that this compound inhibits the proliferation of various cancer cell lines by modulating critical signaling molecules such as cyclin-dependent kinases (CDKs) and phosphatidylinositol 3 kinase (PI3K). Additionally, it has shown promise in anti-viral applications by interfering with viral replication mechanisms.

One of the most recent breakthroughs involving this compound is its application in the development of targeted therapies for neurodegenerative diseases. Preclinical data suggest that it may alleviate symptoms associated with Alzheimer's disease by reducing amyloid-beta plaque formation and enhancing cognitive function. These findings underscore its potential as a multi-targeted therapeutic agent.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution profiles. Its ability to penetrate the blood-brain barrier makes it particularly appealing for central nervous system-related disorders. However, further studies are required to fully understand its metabolism and excretion pathways to optimize its therapeutic efficacy.

The future prospects for 2-({4-Oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-phenylacetamide are promising. With ongoing research focusing on its mechanism of action and safety profile, it holds great potential for advancing into clinical trials. Collaborative efforts between academia and industry are expected to accelerate its development into a marketable drug.

In conclusion, CAS No 878066-36-5 represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in the treatment of various diseases. Its development serves as a testament to the power of interdisciplinary research in driving innovation in drug discovery.